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Compound of Interest

Compound Name: Nopol

Cat. No.: B044374

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for Nopol (CAS No: 128-50-7), a bicyclic monoterpene alcohol. The information is compiled
and presented to meet the needs of laboratory and drug development professionals, with a
focus on clear data presentation, general experimental methodologies, and visual aids for key
procedures.

Chemical and Physical Properties

Nopol is a colorless to pale yellow, viscous liquid.[1] A summary of its key physical and
chemical properties is presented in Table 1. This data is essential for understanding its
behavior under various laboratory conditions.

Table 1: Physical and Chemical Properties of Nopol
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Property Value Reference(s)

Molecular Formula C11H180 [2]

Molecular Weight 166.26 g/mol [2]
Colorless to pale yellow,

Appearance ] o [11[2]
viscous liquid

Boiling Point 230 -240°C [2][3]

Flash Point 98 °C/208.4 °F [3]

Density 0.974 g/cm3 [3]

N Insoluble in water; soluble in
Solubility [2]

organic solvents and oils.

Refractive Index

1.490-1.500

[2]

GHS Hazard Identification and Classification

Nopol is classified as a hazardous chemical under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to its oral

toxicity and its potential to cause skin and eye irritation.

Table 2. GHS Classification for Nopol
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Hazard . Hazard

Hazard Class Signal Word Reference(s)
Category Statement

Acute Toxicity, ) H302: Harmful if
Category 4 Warning [2][31[4]

Oral swallowed

Skin
) o ) H315: Causes
Corrosion/Irritatio ~ Category 2 Warning o [3][5]
skin irritation
n

Serious Eye H319: Causes
Damage/Eye Category 2 Warning serious eye [315]
Irritation irritation
) H317: May
Skin ) )
L - Warning cause an allergic  [2][5]
Sensitization

skin reaction

GHS Pictograms:
» Exclamation Mark: For acute toxicity (oral), skin irritation, and eye irritation.[6]
o Health Hazard (optional for skin sensitization): May be used to indicate skin sensitization.[6]

Toxicological Data

Toxicological studies are crucial for assessing the potential health risks associated with a
substance. The available data for Nopol is summarized in Table 3.

Table 3: Summary of Toxicological Data for Nopol
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Endpoint Result Species Reference(s)

Acute Oral Toxicity

890 mg/k - 5

(LD50) g/kg (5]

Skin Irritation Causes skin irritation - [5]
o Causes serious eye

Eye Irritation - [5]

irritation

. o May cause an allergic
Skin Sensitization _ _ - [5]
skin reaction

Not expected to be
Genotoxicity genotoxic based on - [7]

read-across data.

Experimental Protocols (General Methodologies)

While specific, detailed experimental protocols for the toxicological studies performed on Nopol
are not publicly available, this section outlines the general methodologies based on established
guidelines, such as those from the Organisation for Economic Co-operation and Development
(OECD), which are typically followed for chemical safety testing.

Acute Oral Toxicity Study (Up-and-Down Procedure -
OECD 425)

The acute oral toxicity, often expressed as the LD50 (the dose lethal to 50% of the test
population), is a primary indicator of a substance's ingestion hazard.

Methodology:
o Test Animals: Typically, a small number of female rats are used sequentially.[8]

e Dosing: A single dose of the test substance is administered by oral gavage. The initial dose
is selected based on available information, and subsequent doses for the next animals are
adjusted up or down depending on the outcome (survival or death) for the previous animal.

[8]
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o Observation: Animals are observed for a set period, typically 14 days, for signs of toxicity
and mortality.[9]

o Data Analysis: The LD50 is calculated using a statistical program that analyzes the sequence
of outcomes.[8]

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD 439)

This in vitro test is used to assess the potential of a substance to cause skin irritation.
Methodology:

o Test System: A three-dimensional reconstructed human epidermis model is used, which
mimics the biochemical and physiological properties of the upper layers of human skin.[10]

o Application: The test substance is applied topically to the surface of the skin tissue.[10]
 Incubation: The treated tissues are incubated for a specific period.

¢ Viability Assessment: After incubation, the viability of the skin cells is determined using a cell
viability assay (e.g., MTT assay). A reduction in cell viability below a certain threshold
indicates irritation potential.[10]

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (OECD 492)

This in vitro method is employed to identify chemicals that have the potential to cause serious
eye damage.

Methodology:

o Test System: A three-dimensional reconstructed human cornea-like epithelium model is
utilized.[11]

o Application: The test substance is applied to the surface of the corneal tissue.[12]

 Incubation: The tissues are incubated for a defined period.
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 Viability Assessment: Cell viability is measured to determine the level of damage caused by
the substance. A significant decrease in viability suggests a potential for serious eye
damage.[11]

Handling Precautions and Exposure Controls

Proper handling and the use of appropriate personal protective equipment (PPE) are
paramount to ensure safety when working with Nopol.

Engineering Controls

o Work in a well-ventilated area.[4]

e Use local exhaust ventilation to control airborne concentrations.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles.[4]
o Skin Protection: Wear chemical-resistant gloves and protective clothing.[3][4]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge.[4]

General Hygiene
e Wash hands thoroughly after handling.[5]

e Do not eat, drink, or smoke in the work area.[5]

The following diagram illustrates the logical workflow for handling Nopol safely.
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Caption: Logical workflow for handling Nopol safely.
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First-Aid Measures

In case of exposure to Nopol, the following first-aid measures should be taken immediately.

Table 4: First-Aid Measures for Nopol Exposure

Exposure Route

First-Aid Measures

Reference(s)

Inhalation

Move the person to fresh air. If
breathing is difficult, give

oxygen.

[4]

Skin Contact

Take off contaminated clothing
immediately. Wash off with

soap and plenty of water.

[4]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.

[5]

Ingestion

Rinse mouth. Get medical

help.

[4]1(5]

Fire-Fighting and Accidental Release Measures

Fire-Fighting

o Suitable Extinguishing Media: Use dry chemical, foam, or carbon dioxide.[1]

e Specific Hazards: Combustible liquid.[1] Emits toxic fumes under fire conditions.[1]

e Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[3]

Accidental Release

e Personal Precautions: Ensure adequate ventilation.[4] Remove all sources of ignition.[4]

Wear appropriate personal protective equipment.[4]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[5]

o Methods for Cleaning Up: Absorb with inert material (e.g., sand, earth) and place in a
suitable container for disposal.[3][5]

Storage and Stability

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[4] Keep away from heat and sources of ignition.[5]

¢ Incompatible Materials: Strong oxidizing agents.[3]
 Stability: Stable under normal conditions.[1]

Analytical Methods

For researchers, reliable analytical methods for the detection and quantification of Nopol are
essential. High-Performance Liquid Chromatography (HPLC) is a commonly used technique.

General HPLC Method Parameters:
e Column: C18 column.[13]

o Mobile Phase: A mixture of acetonitrile, methanol, and water with a buffer is often effective.
[13]

» Detection: UV detection at a wavelength of around 214-250 nm is suitable for Nopol.[3][13]

Method development and validation are crucial to ensure accuracy and precision for specific
applications.

This guide provides a comprehensive overview of the safety and handling of Nopol based on
currently available information. It is essential for all personnel to read and understand the
Safety Data Sheet (SDS) for Nopol before use and to be trained in the proper handling and
emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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